8-Amino-1-tetralone

• IUPAC Name: 8-amino-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H11NO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5H,2,4,6,11H2
• InChI Key: FOFIZBDOYSOLKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)C(=CC=C2)N
• Molecular Formula: C10H11NO
• DSSTOX Substance ID: DTXSID20464660
• Molecular Weight: 161.20 g/mol
• CAS RN: 210346-49-9

Description

8-Amino-1-tetralone is a chemical compound with the molecular formula C10H11NO and an average mass of 161.200 Da. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 8-Amino-1-tetralone consists of 10 carbon atoms, 11 hydrogen atoms, and 1 nitrogen atom. The molecular weight is 161.204.

Chemical Reactions Analysis

8-Amino-1-tetralone can be used in the synthesis of various compounds. For instance, it can be used to prepare a new type of optically pure primary amino aromatic Tf-amide organocatalyst, which has been investigated in the context of asymmetric aldol and Mannich reactions.

Physical And Chemical Properties Analysis

8-Amino-1-tetralone has a melting point of 84-85℃ and a predicted boiling point of 342.4±31.0 °C. Its density is predicted to be 1.193±0.06 g/cm3. It should be stored at 2-8°C and protected from light.

Scientific Research Applications

Asymmetric Catalysis

“8-Amino-1-tetralone” has been utilized in the synthesis of optically pure primary amino aromatic Tf-amide organocatalysts. .

Antimicrobial Activity

Tetralone derivatives, including “8-Amino-1-tetralone”, have shown potential in antimicrobial applications. .

Anticancer Properties

The structure of “8-Amino-1-tetralone” is significant in medicinal chemistry due to its presence in compounds with anticancer activities. .

Neuroprotective Effects

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Anti-inflammatory Applications

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Enzyme Inhibition

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Mechanism of Action

Target of Action

It is known that chalcones, a class of compounds to which 8-amino-1-tetralone belongs, have a broad spectrum of biological activities, including antimicrobial, anticancer, cytotoxic, antioxidative, anti-inflammatory, and antiviral effects .

Mode of Action

It’s worth noting that chalcones, in general, are known to interact with various biological targets due to their α,β-unsaturated carbonyl system, which is highly electrophilic . This allows them to undergo various chemical reactions, contributing to their diverse biological activities.

Safety and Hazards

8-Amino-1-tetralone is classified as a hazardous substance. It is toxic if swallowed and can cause skin and eye irritation. It is advised to avoid breathing its dust, vapor, mist, or gas, and to use personal protective equipment when handling it.

Future Directions

Substituted tetralones, like 8-Amino-1-tetralone, have played a substantial role in organic synthesis due to their strong reactivity and suitability as a starting material for a range of synthetic heterocyclic compounds, pharmaceuticals along with biological activities. They have been used in the synthesis of therapeutically functional compounds like some antibiotics, antidepressants, acetylcholinesterase inhibitors effective for treating Alzheimer’s disease and alkaloids possessing antitumor activity. Therefore, the future directions of 8-Amino-1-tetralone could involve further exploration of its potential therapeutic applications.

Synthesis routes and methods

Procedure details

The amide (Intermediate J2, 4.12 g, 20.3 mmol) was heated at 90° C. in 6N HCl (140 mL) for 3 h. The mixture was cooled to rt and Na2CO3 was added in small portions followed by addition of 2N NaOH until the mixture was at pH 8. The aqueous layer was extracted with EtOAc and the organic fractions were combined, washed with brine, dried, filtered and concentrated to give 8-amino-3,4-dihydro-2H-naphthalen-1-one (Intermediate J3) as a dark red solid 1.82 g (56%).